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Compound of Interest

Compound Name: Fmoc-Dap(2)-OH

L Get Quote

Cat. No.: B557060

For researchers and professionals in the field of drug development, the proper handling and
disposal of chemical reagents like Fmoc-Dap(Z)-OH is a cornerstone of laboratory safety and
environmental responsibility. Adherence to strict disposal protocols is essential to mitigate risks
and ensure compliance with regulatory standards. This guide provides detailed procedures for
the safe disposal of Na-Fmoc-NB-Z-L-2,3-diaminopropionic acid (Fmoc-Dap(Z)-OH), a key
reagent in peptide synthesis.

Key Properties for Safe Handling and Disposal

A summary of the relevant physical and chemical properties of Fmoc-Dap(Z)-OH is presented
below.[1][2] Understanding these properties is crucial for making informed decisions on its
proper disposal.

Property

Value

CAS Number

204316-36-9[1][3][4]

Molecular Formula

C26H24N206[1][2][5]

Molecular Weight

460.48 g/mol [1][5]

Appearance

Powder/Solid[1]

Storage Class

11 - Combustible Solids[1]

Water Hazard Class (WGK)

3 (severe hazard to water)[1]
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Personal Protective Equipment (PPE)

Prior to handling Fmoc-Dap(Z)-OH for disposal, it is imperative to be outfitted with the
appropriate personal protective equipment to minimize exposure risks.[1] This includes:

o Eye Protection: Chemical safety goggles or glasses that comply with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 should be worn.

o Hand Protection: Wear suitable chemical-resistant gloves, such as nitrile gloves, to prevent
skin contact.

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

o Respiratory Protection: If there is a risk of generating dust, a particle filter respirator (N95
type) is recommended.[1]

Step-by-Step Disposal Protocol

The proper disposal of Fmoc-Dap(Z)-OH is essential to protect personnel and the
environment. Under no circumstances should this chemical be disposed of down the drain or in
regular waste streams.

o Segregation of Waste: Keep Fmoc-Dap(Z)-OH waste separate from other chemical waste to
avoid unintended reactions.[6]

e Solid Waste:

o Collect any unreacted Fmoc-Dap(Z)-OH and contaminated disposable items (e.g., weigh
boats, gloves, paper towels) in a designated, clearly labeled, and sealed container for
solid chemical waste.[6]

e Liquid Waste:

o Solutions containing Fmoc-Dap(Z)-OH should be collected in a separate, labeled, and
sealed container for liquid chemical waste.[6]

o Depending on the solvent used, this may be classified as halogenated or non-halogenated
solvent waste.[6]
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o Waste solutions from peptide synthesis deprotection steps containing Fmoc-Dap(Z)-OH
will also contain reagents like piperidine and solvents such as dimethylformamide (DMF).
This waste must be collected in a designated, sealed container for hazardous liquid waste.

» Containerization:
o Use containers that are chemically resistant and can be securely sealed.[7]

o Clearly label the waste container with "Hazardous Waste," the chemical name "Fmoc-
Dap(Z)-OH," and any other identifiers required by your institution's waste management
program.[6]

o Storage of Waste:

o Store the sealed waste containers in a designated, well-ventilated, and secure area away
from incompatible materials.

o Follow your institution's guidelines for the temporary storage of chemical waste.
» Final Disposal:

o All waste containers must be disposed of through your institution's certified chemical
waste disposal program.[6]

o Ensure that the disposal process adheres to all local, state, and federal regulations for
hazardous waste disposal.[7]

o Contaminated Packaging:

o Empty containers can be triple-rinsed (or equivalent) with a suitable solvent. The rinsate
should be collected as hazardous liquid waste.

o After rinsing, the packaging can be punctured to make it unusable for other purposes and
then be disposed of in a sanitary landfill or through controlled incineration with flue gas
scrubbing for combustible packaging materials.[7]

Experimental Workflow for Disposal
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The following diagram illustrates the logical workflow for the proper disposal of Fmoc-Dap(Z)-
OH.

Fmoc-Dap(Z)-OH Disposal Workflow
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Caption: Workflow for the safe disposal of Fmoc-Dap(Z)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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